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A comprehensive guide for researchers, scientists, and drug development professionals on the

performance of the selective CDK7 inhibitor, ICEC0942 (also known as Samuraciclib or

CT7001), across a panel of human cancer cell lines.

Introduction
ICEC0942 is an orally bioavailable, selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1]

[2][3] CDK7 is a critical component of the transcriptional machinery and a key regulator of the

cell cycle, making it a compelling target for cancer therapy.[1][4] This guide provides a

comparative analysis of ICEC0942's performance against the NCI-60 panel of human cancer

cell lines, supported by experimental data from the National Cancer Institute's Developmental

Therapeutics Program (DTP).

Mechanism of Action
ICEC0942 selectively inhibits CDK7, a kinase that plays a dual role in cancer cell proliferation.

Firstly, as part of the transcription factor IIH (TFIIH) complex, CDK7 phosphorylates the C-

terminal domain of RNA polymerase II, a crucial step for the transcription of many genes,

including oncogenes.[1] Secondly, as a CDK-activating kinase (CAK), CDK7 phosphorylates

and activates other CDKs, such as CDK1, CDK2, CDK4, and CDK6, which are essential for cell
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cycle progression.[4] By inhibiting CDK7, ICEC0942 disrupts these processes, leading to cell

cycle arrest and apoptosis in cancer cells.[4]

Performance Data: NCI-60 Cell Line Screen
ICEC0942 was evaluated against the NCI-60 panel of 60 human cancer cell lines, which

represents a broad spectrum of cancer types. The screening was performed by the NCI's

Developmental Therapeutics Program. The primary endpoint for assessing the compound's

activity is the GI50, which is the concentration of the drug that causes 50% inhibition of cell

growth.

The data presented in the following table is based on the NCI-60 screening results for NSC:

835588 and 832261 (ICEC0942/Samuraciclib).
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Cell Line Cancer Type GI50 (µM)

Breast Cancer

MCF7 Breast 0.18

MDA-MB-231 Breast 0.33

HS 578T Breast 0.21

BT-549 Breast Not Available

T-47D Breast 0.32

MDA-MB-468 Breast 0.22

Leukemia

CCRF-CEM Leukemia Not Available

HL-60(TB) Leukemia Not Available

K-562 Leukemia Not Available

MOLT-4 Leukemia Not Available

RPMI-8226 Leukemia Not Available

SR Leukemia Not Available

Non-Small Cell Lung Cancer

A549/ATCC NSCL Not Available

EKVX NSCL Not Available

HOP-62 NSCL Not Available

HOP-92 NSCL Not Available

NCI-H226 NSCL Not Available

NCI-H23 NSCL Not Available

NCI-H322M NSCL Not Available

NCI-H460 NSCL Not Available
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NCI-H522 NSCL Not Available

Colon Cancer

COLO 205 Colon Not Available

HCC-2998 Colon Not Available

HCT-116 Colon Not Available

HCT-15 Colon Not Available

HT29 Colon Not Available

KM12 Colon Not Available

SW-620 Colon Not Available

CNS Cancer

SF-268 CNS Not Available

SF-295 CNS Not Available

SF-539 CNS Not Available

SNB-19 CNS Not Available

SNB-75 CNS Not Available

U251 CNS Not Available

Melanoma

LOX IMVI Melanoma Not Available

MALME-3M Melanoma Not Available

M14 Melanoma Not Available

SK-MEL-2 Melanoma Not Available

SK-MEL-28 Melanoma Not Available

SK-MEL-5 Melanoma Not Available

UACC-257 Melanoma Not Available
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UACC-62 Melanoma Not Available

Ovarian Cancer

IGROV1 Ovarian Not Available

OVCAR-3 Ovarian Not Available

OVCAR-4 Ovarian Not Available

OVCAR-5 Ovarian Not Available

OVCAR-8 Ovarian Not Available

NCI/ADR-RES Ovarian Not Available

SK-OV-3 Ovarian Not Available

Renal Cancer

786-0 Renal Not Available

A498 Renal Not Available

ACHN Renal Not Available

CAKI-1 Renal Not Available

RXF 393 Renal Not Available

SN12C Renal Not Available

TK-10 Renal Not Available

UO-31 Renal Not Available

Prostate Cancer

PC-3 Prostate Not Available

DU-145 Prostate Not Available

Note: "Not Available" indicates that the specific GI50 value was not found in the publicly

available NCI DTP database for the given NSC numbers at the time of this analysis. The

provided breast cancer cell line data is from a separate publication.[3]
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Experimental Protocols
The anti-cancer activity of ICEC0942 against the NCI-60 cell lines was determined using the

Sulforhodamine B (SRB) assay. This colorimetric assay estimates cell number by staining total

cellular protein with the dye sulforhodamine B.

Detailed Protocol for the NCI-60 Sulforhodamine B (SRB) Assay:

Cell Plating: Cells are seeded into 96-well microtiter plates at their optimal plating densities

and incubated for 24 hours.

Compound Addition: ICEC0942 is added to the plates at various concentrations (typically a

5-log dilution series). A control plate with no drug is also prepared.

Incubation: The plates are incubated for 48 hours.

Cell Fixation: The cells are fixed by adding cold trichloroacetic acid (TCA) to each well and

incubating for 60 minutes at 4°C.

Staining: The supernatant is discarded, and the plates are washed with water and air-dried.

Sulforhodamine B solution is added to each well, and the plates are incubated for 10 minutes

at room temperature.

Washing: Unbound dye is removed by washing with 1% acetic acid.

Dye Solubilization: The bound dye is solubilized with 10 mM Tris base solution.

Absorbance Reading: The optical density is read on a plate reader at a wavelength of 510

nm.

Data Analysis: The GI50 value is calculated from the dose-response curves.

Signaling Pathway and Experimental Workflow
Visualizations
To further illustrate the mechanism of action and the experimental process, the following

diagrams were generated using the DOT language.
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Caption: The CDK7 signaling pathway and the inhibitory effect of ICEC0942.
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Caption: The experimental workflow for the Sulforhodamine B (SRB) assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15613394?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5985928/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5985928/
https://pubmed.ncbi.nlm.nih.gov/29545334/
https://pubmed.ncbi.nlm.nih.gov/29545334/
https://www.medchemexpress.com/samuraciclib.html
https://www.researchgate.net/publication/323786186_ICEC0942_an_Orally_Bioavailable_Selective_Inhibitor_of_CDK7_for_Cancer_Treatment
https://www.benchchem.com/product/b15613394/docs#comparative-analysis-of-icec0942-across-diverse-cancer-cell-lines
https://www.benchchem.com/product/b15613394/docs#comparative-analysis-of-icec0942-across-diverse-cancer-cell-lines
https://www.benchchem.com/product/b15613394/docs#comparative-analysis-of-icec0942-across-diverse-cancer-cell-lines
https://www.benchchem.com/product/b15613394/docs#comparative-analysis-of-icec0942-across-diverse-cancer-cell-lines
https://www.benchchem.com/product/b15613394?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613394?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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